Cas no 21188-61-4 (Ethyl 3-acetoxyhexanoate)

• Product Name: Ethyl 3-acetoxyhexanoate
• CAS No: 21188-61-4
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 263252
• PubChem ID: 253660363
• Update Time: 2026-05-14

Ethyl 3-acetoxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-(acetyloxy)-, ethyl ester
• Ethyl 3-Acetoxyhexanoate
• ETHYL 3 ACETOXY HEXANOATE
• ETHYL-3-ACETOXY HEXANOATE
• 3-Acetoxycaproic acid ethyl ester
• 3-ACETOXYCAPRONIC ACID ETHYL ESTER
• 3-Acetoxyhexanoic Acid Ethyl Ester
• 3-Acetoxy-hexansaeure-aethylester
• ETHYL3-ACETOHEXANOATE
• 3-(Acetyloxy)hexanoic acid ethyl ester
• Ethyl 3-acetoxy hexanoate
• Hexanoic acid, 3-(acetyloxy)-, ethyl ester
• ETHYL3ACETOXYHEXANOATE
• ethyl 3-acetyloxyhexanoate
• UYBMIHNGXIOMAW-UHFFFAOYSA-N
• E1014
• Ethyl 3-acetoxyhexanoate

• Inchi： 1S/C10H18O4/c1-4-6-9(14-8(3)11)7-10(12)13-5-2/h9H,4-7H2,1-3H3
• InChI Key： UYBMIHNGXIOMAW-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])=O)C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 202.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 189
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.006
• Boiling Point: 116°C/14mmHg(lit.)
• Flash Point: 82 ºC
• Refractive Index: 1.4200 to 1.4240
• PSA: 52.60000
• LogP: 1.67140

Ethyl 3-acetoxyhexanoate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-acetoxyhexanoate

Ethyl 3-Acetoxyhexanoate: A Comprehensive Overview

Ethyl 3-acetoxyhexanoate, with the CAS number 21188-61-4, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as Ethyl 3-acetoxyhexanoate, belongs to the class of esters and is widely recognized for its unique chemical properties and potential uses in diverse fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of Ethyl 3-acetoxyhexanoate is characterized by a hexanoate backbone with an acetoxy group at the third carbon position. This specific arrangement imparts unique physical and chemical properties to the compound. Recent studies have highlighted its role in enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs). For instance, researchers have explored its potential as a carrier molecule in drug delivery systems, where it can improve the solubility and permeability of poorly soluble drugs. This application underscores its significance in the pharmaceutical industry.

In terms of synthesis, Ethyl 3-acetoxyhexanoate can be synthesized through various methods, including Fischer esterification and transesterification. The choice of synthesis method depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in catalytic systems have enabled more efficient production processes, reducing environmental impact while maintaining high yields. For example, the use of solid acid catalysts has been reported to significantly enhance the reaction efficiency in Fischer esterification processes.

Ethyl 3-acetoxyhexanoate finds extensive applications in the food industry as a flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it a valuable ingredient in food formulations. Moreover, it has been utilized in cosmetic products due to its moisturizing properties and compatibility with skin formulations. Recent studies have also explored its potential as a bio-based alternative to petroleum-derived chemicals, aligning with global sustainability goals.

The environmental impact of Ethyl 3-acetoxyhexanoate has been a focal point of recent research. Studies indicate that it is biodegradable under aerobic conditions, making it an eco-friendly option compared to traditional synthetic compounds. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil health.

In conclusion, Ethyl 3-acetoxyhexanoate (CAS No: 21188-61-4) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science. As research continues to uncover new potentials for this compound, its role in sustainable chemistry is expected to grow significantly.